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Compound of Interest

Compound Name: N-Ethylmethylamine

Cat. No.: B141332

An In-depth Technical Guide to N-Ethylmethylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Ethylmethylamine, also known as N-methylethanamine, is a secondary aliphatic amine with
the chemical formula CsHoN.[1] Its CAS number is 624-78-2.[2][3] This colorless to light yellow
liquid is characterized by a distinct amine-like or ammoniacal odor.[1][3] As a versatile chemical
building block, N-Ethylmethylamine is a key intermediate in the synthesis of a wide range of
molecules, particularly in the pharmaceutical, agrochemical, and materials science sectors.[3]
[4][5] Its utility stems from the nucleophilic nitrogen atom, which readily participates in reactions
like acylation, alkylation, and reductive amination.[4] This guide provides a comprehensive
overview of its properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties

N-Ethylmethylamine is a volatile and flammable liquid that is soluble in water.[1][3][€] Its basic
nature is a key chemical characteristic, with a pKa of 10.9 for its conjugate acid.[1] A summary
of its core physicochemical properties is detailed below.
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Property Value Source(s)
CAS Number 624-78-2 [2][3]
Molecular Formula CsHsN (1103171
Molecular Weight 59.11 g/mol [1][8]
Appearance Colorless to light yellow liquid [11121171
Boiling Point 36-37 °C [1112][7]
Melting Point -71 °C (estimated) [1]

Density 0.688 g/mL at 25 °C [11[2][8]
Refractive Index n20/D 1.374 [2][8]
Flash Point <-34°C [1]

Vapor Pressure

8.53 psi (20 °C)

[7](8]

Storage Temperature

2-8°C

[8]

Synthesis Methodologies

Several methods exist for the synthesis of N-Ethylmethylamine. The choice of route often

depends on the desired scale, purity requirements, and available starting materials. Two

common laboratory-scale methods are reductive amination and direct alkylation.[9] Industrial

production often utilizes reductive amination under high pressure.[10]

Experimental Protocol 1: Reductive Amination

This method involves the reaction of methylamine with acetaldehyde to form an imine

intermediate, which is then reduced in situ to the target secondary amine.[1][9]

Methodology:

¢ Reaction Setup: In a suitable reaction vessel, dissolve methylamine (1.0 equivalent) in

methanol. Cool the solution to 0 °C with stirring.
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e Imine Formation: Add acetaldehyde (1.1 equivalents) dropwise to the cooled solution. Allow
the mixture to stir at room temperature for 2 hours to facilitate the formation of the N-

ethylidenemethanamine intermediate.[9]

e Reduction: Cool the reaction mixture back to 0 °C. Add a reducing agent, such as sodium
borohydride (1.5 equivalents), in small portions. After the addition is complete, allow the
reaction to warm to room temperature and continue stirring for an additional 4 hours.[9]

o Work-up and Purification: Quench the reaction by the slow addition of water. Extract the
product from the aqueous layer using an organic solvent like diethyl ether (3 x 50 mL).
Combine the organic extracts, dry them over anhydrous sodium sulfate, filter, and remove
the solvent under reduced pressure. The crude product can then be purified by distillation to

yield pure N-Ethylmethylamine.[9]
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Reductive Amination Workflow
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Caption: Workflow for N-Ethylmethylamine synthesis via reductive amination.
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Experimental Protocol 2: Alkylation of Ethylamine

This classical approach involves the direct alkylation of a primary amine (ethylamine) with an
alkyl halide (methyl iodide). Stoichiometry must be carefully controlled to minimize over-
alkylation to the tertiary amine.[9]

Methodology:

Reaction Setup: In a pressure-rated vessel, dissolve ethylamine (2.0 equivalents) in a
suitable solvent such as ethanol.[9]

o Alkylation: Add methyl iodide (1.0 equivalent) to the solution. Seal the vessel securely.[9]
e Reaction: Heat the reaction mixture to 80 °C and maintain for 12 hours.[9]

o Work-up: After the reaction period, cool the vessel to room temperature and carefully vent
any excess pressure. Remove the solvent under reduced pressure.

 Purification: The resulting mixture contains the hydroiodide salt of N-Ethylmethylamine.
Treat this mixture with a strong base (e.g., NaOH) to liberate the free amine. The product is
then extracted with an organic solvent, dried, and purified by fractional distillation.[9][11]
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Alkylation of Ethylamine Workflow
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Caption: Workflow for N-Ethylmethylamine synthesis via direct alkylation.
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Applications in Research and Drug Development

N-Ethylmethylamine serves as a crucial intermediate in several fields:

o Pharmaceutical Synthesis: It is used in the preparation of active pharmaceutical ingredients
(APIs). For example, it is involved in manufacturing molecules for treating neurodegenerative
diseases.[4][10][12] Its incorporation can influence a drug candidate's solubility, metabolic
stability, and binding affinity.[4]

e Agrochemicals: The compound is a building block for various agrochemicals.[3][13]

o Materials Science: In the electronics industry, N-Ethylmethylamine is used to synthesize
metal salts like tetrakis(ethylmethylamino)hafnium and tetrakis(ethylmethylamino)zirconium.
[5][10] These volatile precursors are essential for depositing metal films during
semiconductor fabrication.[5][10] It is also used to create N-ethyl-methyl acrylamide, a
monomer for producing polymers used in coatings and adhesives.[2][5]

Characterization

Confirming the identity and purity of synthesized N-Ethylmethylamine is critical. A standard
workflow involves a combination of spectroscopic and chromatographic techniques.
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Caption: A logical workflow for the characterization of N-Ethylmethylamine.

Safety Information

N-Ethylmethylamine is a hazardous chemical and must be handled with appropriate safety
precautions. It is highly flammable, corrosive, and harmful if inhaled, swallowed, or in contact
with skin.[14][15][16]
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Hazard Type

GHS Classification &
Statements

Precautionary Measures

Physical Hazard

Flammable Ligquid (Category 2)
- H225: Highly flammable liquid

and vapor.

P210: Keep away from heat,

sparks, open flames, and hot
surfaces. No smoking. P233:
Keep container tightly closed.
[14][16]

Health Hazard

Acute Toxicity (Oral, Dermal,
Inhalation - Category 4) -
H302+H312+H332: Harmful if
swallowed, in contact with skin,

or if inhaled.

P260: Do not breathe
dust/fume/gas/mist/vapors/spr
ay. P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product.[14][17]

Health Hazard

Skin Corrosion/Irritation
(Category 1A/1B) - H314:
Causes severe skin burns and

eye damage.

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P303+P361+P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with
water/shower.[14][17]

Health Hazard

Serious Eye Damage
(Category 1) - H318: Causes

serious eye damage.

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER or doctor/physician.
[14][16]

Handling: Always use N-Ethylmethylamine in a well-ventilated chemical fume hood.[15] Use

spark-proof tools and ensure all equipment is grounded to prevent static discharge.[15]
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Storage: Store in a cool, well-ventilated area, away from incompatible materials such as acids,
strong oxidizing agents, acid chlorides, and acid anhydrides.[8][15] Keep containers tightly
closed.[15]

Conclusion

N-Ethylmethylamine is a fundamental secondary amine with significant utility in organic
synthesis. Its well-defined properties and reactivity make it an indispensable intermediate for
professionals in drug development, materials science, and agrochemical research. A thorough
understanding of its synthesis, characterization, and safe handling protocols is essential for its
effective and responsible use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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